
Application Notes and Protocols: Use of
Cloxacillin Benzathine in Dry Cow Therapy

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cloxacillin benzathine

Cat. No.: B047901 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of cloxacillin
benzathine as an intramammary infusion for dry cow therapy. The information is compiled from

various studies and clinical trials to guide research and development in bovine mastitis

management.

Introduction
Dry cow therapy (DCT) is a critical component of mastitis control programs in dairy herds. It

aims to treat existing intramammary infections (IMI) and prevent new infections during the dry

period.[1][2] Cloxacillin benzathine, a semi-synthetic, penicillinase-resistant penicillin, is

widely used in DCT formulations due to its efficacy against common mastitis-causing gram-

positive bacteria.[3][4][5] Its low solubility ensures a prolonged period of antibiotic activity within

the udder.[3]

Mechanism of Action
Cloxacillin benzathine is a bactericidal antibiotic that inhibits the biosynthesis of the bacterial

cell wall mucopeptide.[3] This action is most effective during the stage of active bacterial

multiplication.[3] It is particularly effective against gram-positive organisms such as

Staphylococcus aureus and Streptococcus agalactiae, including penicillin-resistant strains of

Staphylococcus aureus.[3][5][6]
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Caption: Mechanism of action of Cloxacillin.

Efficacy Data
The efficacy of cloxacillin benzathine in dry cow therapy has been evaluated in numerous

studies. The following tables summarize key quantitative data from comparative clinical trials.

Table 1: Cure Rate of Existing Intramammary Infections
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Pathogen
Cloxacillin
Benzathine
Cure Rate (%)

Comparator
Comparator
Cure Rate (%)

Study
Reference

All Pathogens 73.6 None 52.8 [7]

All Pathogens

(excluding S.

aureus)

90.9 Tilmicosin 87.2 [1]

All Pathogens 84.8
Ceftiofur

Hydrochloride
85.7 [8][9]

S. aureus &

Strep. agalactiae
Efficacious Not Specified Not Specified [5][6]

Table 2: Prevention of New Intramammary Infections

Treatment Group New Infection Rate (%) Study Reference

Cloxacillin Benzathine 16.6 [8][9]

Ceftiofur Hydrochloride 14.1 [8][9]

Table 3: Effect on Somatic Cell Count (SCC)

Study Treatment Group SCC Outcome

[10] Cloxacillin Benzathine

Inter-group difference in SCC

at second sampling compared

to no treatment.

[11]
Antibiotic Dry Cow Therapy

(general)

Postcalving SCC was lower for

treated cows compared with

untreated cows.

[4]
Cloxacillin Benzathine vs.

Ceftiofur Hydrochloride

No statistical difference in SCC

up to 100 days in milk.
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Experimental Protocols
The following are generalized protocols based on methodologies from cited clinical trials for

evaluating the efficacy of cloxacillin benzathine in dry cow therapy.

Study Design and Animal Selection
Animal Selection: Enroll dairy cows at the time of drying off. Group cows based on factors

such as mastitis history, somatic cell count (SCC), milk production, and pre-treatment

pathogen identification.[7]

Randomization: Randomly assign selected cows to treatment groups (e.g., cloxacillin
benzathine, comparator drug, no treatment).[8][9]

Blinding: Where applicable, blind investigators and farm personnel to the treatment

assignments.
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Caption: Experimental workflow for animal selection.

Treatment Administration
Timing: Administer treatment immediately after the final milking of lactation.[6] Ensure a dry

period of at least 4 weeks, as the product has a prolonged action.[3]

Hygiene: Thoroughly wash and dry the udder and teats. Disinfect each teat end with a

separate alcohol swab.[6][12]
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Infusion: Infuse the entire contents of one syringe (typically containing 500 mg of cloxacillin
benzathine) into each quarter.[4] Utilize partial or full insertion techniques as per the

product's applicator design.[4][6] Gently massage the quarter to distribute the medication.[6]

Sampling and Analysis
Pre-treatment Sampling: Collect aseptic quarter milk samples at drying off before treatment

administration.[8][9]

Post-treatment Sampling: Collect aseptic quarter milk samples after calving (e.g., 0-10 days

in milk).[8][9]

Bacteriological Analysis: Culture all milk samples to identify mastitis-causing pathogens.[3]

Somatic Cell Count: Analyze milk samples for SCC.

Clinical Mastitis and Herd Removal Data: Record all instances of clinical mastitis and cow

removal from the herd during the subsequent lactation period (e.g., up to 100 days in milk).

[8][9]
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Caption: Protocol for sampling and data collection.
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Safety and Precautions
Use in Dry Cows Only: Cloxacillin benzathine intramammary infusion is indicated for use in

dry cows only.[6]

Calving Interval: Do not use within 30 days of calving.[4][6]

Slaughter Withhold: Animals infused with this product must not be slaughtered for food until

30 days after the latest infusion.[4]

Allergic Reactions: As a penicillin-derivative, cloxacillin has the potential to cause allergic

reactions, although rare.[12]

Conclusion
Cloxacillin benzathine is a well-established and effective antibiotic for dry cow therapy,

demonstrating high cure rates for existing gram-positive intramammary infections and

contributing to the prevention of new infections during the dry period. Its efficacy is comparable

to other commercially available dry cow therapies. The provided protocols offer a framework for

the continued research and development of mastitis control strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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